Ethyl 3,3,3-trifluoroalaninate

• Molecular Formula: C5H8F3NO2
• Molecular Weight: 171.12 g/mol
• IUPAC Name: ethyl (2R)-2-amino-3,3,3-trifluoropropanoate
• InChI: InChI=1S/C5H8F3NO2/c1-2-11-4(10)3(9)5(6,7)8/h3H,2,9H2,1H3/t3-/m1/s1
• InChI Key: CLPSWBHEWJZMBS-GSVOUGTGSA-N
• Isomeric SMILES: CCOC(=O)[C@H](C(F)(F)F)N
• Canonical SMILES: CCOC(=O)C(C(F)(F)F)N

Description

Ethyl 3,3,3-trifluoroalaninate is a fluorinated amino acid derivative with the molecular formula C5H8F3NO2. This compound is of significant interest due to its unique chemical properties, which include the presence of a trifluoromethyl group. The incorporation of fluorine atoms into organic molecules often imparts unique biological and chemical properties, making such compounds valuable in various fields of research and industry .

Preparation Methods

The synthesis of Ethyl 3,3,3-trifluoroalaninate typically involves the reduction of chiral sulfinimine derived from ethyl trifluoropyruvate, followed by acidic hydrolysis of the resulting diastereomeric sulfinamides . The reaction conditions for this synthesis are highly stereoselective, ensuring the production of non-racemic 3,3,3-trifluoroalanine. Industrial production methods may involve similar synthetic routes but optimized for large-scale production .

Chemical Reactions Analysis

Ethyl 3,3,3-trifluoroalaninate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed using reagents like 9-BBN or DIBAH.

Substitution: The trifluoromethyl group can participate in substitution reactions, often leading to the formation of new derivatives with altered properties.

Common reagents used in these reactions include strong acids for hydrolysis, reducing agents like 9-BBN, and various catalysts for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Ethyl 3,3,3-trifluoroalaninate has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of peptides and peptidomimetics, which are crucial for developing therapeutic agents.

Biology: The compound’s unique properties make it valuable for studying enzyme activities and protein interactions.

Medicine: Its incorporation into small peptides has shown potential as suicide inhibitors of pyridoxal-phosphate dependent enzymes.

Industry: Fluorinated compounds like this compound are used in the development of pharmaceuticals and agrochemicals due to their enhanced stability and bioactivity.

Mechanism of Action

The mechanism of action of Ethyl 3,3,3-trifluoroalaninate involves its interaction with specific molecular targets, such as enzymes. The trifluoromethyl group can enhance the compound’s binding affinity to these targets, leading to inhibition or modulation of enzyme activity. The exact pathways involved depend on the specific biological context and the target enzyme .

Comparison with Similar Compounds

Ethyl 3,3,3-trifluoroalaninate can be compared with other fluorinated amino acids, such as:

3,3,3-Trifluoroalanine: Similar in structure but lacks the ethyl ester group.

α-Quaternary α-ethynyl α-amino acids: These compounds also contain fluorine atoms and are used in similar applications.

Ethynylglycine: Another fluorinated amino acid derivative used in the synthesis of biologically active compounds.

The uniqueness of this compound lies in its specific combination of the trifluoromethyl group and the ethyl ester, which imparts distinct chemical and biological properties.